Cas no 1805051-77-7 (4-(Bromomethyl)-2-(difluoromethyl)-3,6-dihydroxypyridine)

• Product Name: 4-(Bromomethyl)-2-(difluoromethyl)-3,6-dihydroxypyridine
• CAS No: 1805051-77-7
• MF: C₇H₆BrF₂NO₂
• MW: 254.028848171234
• CID: 4917660
• Update Time: 2025-07-18

4-(Bromomethyl)-2-(difluoromethyl)-3,6-dihydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-(difluoromethyl)-3,6-dihydroxypyridine

• Inchi： 1S/C7H6BrF2NO2/c8-2-3-1-4(12)11-5(6(3)13)7(9)10/h1,7,13H,2H2,(H,11,12)
• InChI Key： IHAPURAEUIRJDK-UHFFFAOYSA-N
• SMILES： BrCC1=CC(NC(C(F)F)=C1O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 0.3
• Topological Polar Surface Area: 49.3

Additional information on 4-(Bromomethyl)-2-(difluoromethyl)-3,6-dihydroxypyridine

Recent Advances in the Study of 4-(Bromomethyl)-2-(difluoromethyl)-3,6-dihydroxypyridine (CAS: 1805051-77-7)

4-(Bromomethyl)-2-(difluoromethyl)-3,6-dihydroxypyridine (CAS: 1805051-77-7) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of novel pharmaceuticals. Recent studies have highlighted its potential in drug discovery, especially in the design of enzyme inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and biological activities.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 4-(Bromomethyl)-2-(difluoromethyl)-3,6-dihydroxypyridine, emphasizing its role as a versatile building block for pyridine-based therapeutics. The researchers utilized a multi-step synthesis approach, starting from commercially available precursors, to achieve high yields and purity. The compound's unique difluoromethyl and bromomethyl functional groups were found to enhance its reactivity, making it a valuable candidate for further derivatization.

In another study, the antimicrobial properties of derivatives synthesized from 4-(Bromomethyl)-2-(difluoromethyl)-3,6-dihydroxypyridine were investigated. The results demonstrated significant activity against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains. The presence of the difluoromethyl group was particularly noted for its role in improving the compounds' metabolic stability and bioavailability, which are critical factors in drug development.

Furthermore, computational studies have been conducted to predict the binding affinity of this compound and its derivatives with various target enzymes. Molecular docking simulations revealed that the bromomethyl group facilitates covalent interactions with active-site residues, while the difluoromethyl group contributes to hydrophobic interactions. These findings suggest that 4-(Bromomethyl)-2-(difluoromethyl)-3,6-dihydroxypyridine could serve as a promising scaffold for the design of irreversible enzyme inhibitors.

Despite these advancements, challenges remain in optimizing the synthetic routes and scaling up production. Recent efforts have focused on developing greener and more efficient methodologies, such as catalytic bromination and fluorination techniques, to reduce environmental impact and improve cost-effectiveness. Additionally, ongoing preclinical studies are evaluating the toxicity and pharmacokinetic profiles of derivatives, which will be crucial for their transition into clinical trials.

In conclusion, 4-(Bromomethyl)-2-(difluoromethyl)-3,6-dihydroxypyridine (CAS: 1805051-77-7) continues to attract significant attention in the field of medicinal chemistry. Its unique structural features and versatile applications make it a valuable tool for drug discovery. Future research should focus on expanding its utility in targeting diverse biological pathways and addressing current limitations in synthesis and scalability.